Cas no 2411237-56-2 (Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro-)

• Product Name: Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro-
• CAS No: 2411237-56-2
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 5175077
• Update Time: 2025-06-08

Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro-

• Inchi： 1S/C13H16ClN3O/c1-8(2)12(17-11(18)7-14)13-15-9-5-3-4-6-10(9)16-13/h3-6,8,12H,7H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： LAQZLBDYKVZAGA-UHFFFAOYSA-N
• SMILES： C(NC(C1NC2=CC=CC=C2N=1)C(C)C)(=O)CCl

Additional information on Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro-

Recent Advances in the Study of Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro- (CAS: 2411237-56-2)

In recent years, the compound Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro- (CAS: 2411237-56-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzimidazole core and chloroacetamide moiety, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction. These improvements have facilitated the production of the compound in larger quantities, enabling more extensive biological evaluations. The structural elucidation of the compound has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity.

Biological studies have revealed that Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro- exhibits potent inhibitory effects on specific enzymatic targets. In particular, it has been identified as a selective inhibitor of certain kinases involved in inflammatory pathways. This property makes it a candidate for the development of anti-inflammatory drugs. Additionally, preliminary in vitro studies have demonstrated its efficacy against various cancer cell lines, suggesting potential applications in oncology. The compound's mechanism of action involves the disruption of cell signaling pathways, leading to apoptosis in malignant cells.

Further investigations into the pharmacokinetics and toxicity profile of Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro- are underway. Early results indicate favorable absorption and distribution properties, with minimal off-target effects. However, comprehensive in vivo studies are required to fully assess its safety and efficacy. Researchers are also exploring the possibility of structural modifications to enhance its bioavailability and reduce potential side effects.

In conclusion, Acetamide, N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-chloro- (CAS: 2411237-56-2) represents a promising candidate for further drug development. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its full therapeutic potential and addressing any challenges related to its clinical translation. The findings summarized in this brief underscore the importance of continued exploration of this compound in the context of modern pharmaceutical science.